Cas no 78887-37-3 (3-Acetamido-4-nitrophenylboronic acid)
78887-37-3 structure
Product Name:3-Acetamido-4-nitrophenylboronic acid
CAS No:78887-37-3
MF:C8H9BN2O5
MW:223.97846198082
MDL:MFCD12025959
CID:828116
PubChem ID:46738913
Update Time:2025-04-19
3-Acetamido-4-nitrophenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- (3-Acetamido-4-nitrophenyl)boronic acid
- 3-Acetamido-4-nitrophenylboronic acid
- MFCD12025959
- 78887-37-3
- AKOS015837700
- BS-23034
- A864950
- DTXSID90674557
- (3-Acetamido-4-nitrophenyl)boronicacid
- SB79833
- CS-0174288
- DB-097362
-
- MDL: MFCD12025959
- Inchi: 1S/C8H9BN2O5/c1-5(12)10-7-4-6(9(13)14)2-3-8(7)11(15)16/h2-4,13-14H,1H3,(H,10,12)
- InChI Key: ADVXLCMYNUPALJ-UHFFFAOYSA-N
- SMILES: OB(C1C=CC(=C(C=1)NC(C)=O)[N+](=O)[O-])O
Computed Properties
- Exact Mass: 224.06000
- Monoisotopic Mass: 224.0604516g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 115Ų
Experimental Properties
- PSA: 115.38000
- LogP: -0.17080
3-Acetamido-4-nitrophenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM134604-1g |
(3-Acetamido-4-nitrophenyl)boronic acid |
78887-37-3 | 98% | 1g |
$926 | 2021-08-05 | |
| TRC | A158483-10mg |
3-Acetamido-4-nitrophenylboronic acid |
78887-37-3 | 10mg |
$155.00 | 2023-06-13 | ||
| TRC | A158483-25mg |
3-Acetamido-4-nitrophenylboronic acid |
78887-37-3 | 25mg |
$316.00 | 2023-06-13 | ||
| TRC | A158483-50mg |
3-Acetamido-4-nitrophenylboronic acid |
78887-37-3 | 50mg |
$483.00 | 2023-06-13 | ||
| TRC | A158483-100mg |
3-Acetamido-4-nitrophenylboronic acid |
78887-37-3 | 100mg |
$689.00 | 2023-06-13 | ||
| Alichem | A019110066-1g |
(3-Acetamido-4-nitrophenyl)boronic acid |
78887-37-3 | 95% | 1g |
$706.86 | 2023-09-01 | |
| abcr | AB270872-100 mg |
3-Acetamido-4-nitrophenylboronic acid; 96% |
78887-37-3 | 100mg |
€586.00 | 2023-06-22 | ||
| abcr | AB270872-250 mg |
3-Acetamido-4-nitrophenylboronic acid; 96% |
78887-37-3 | 250mg |
€892.00 | 2023-06-22 | ||
| Chemenu | CM134604-1g |
(3-Acetamido-4-nitrophenyl)boronic acid |
78887-37-3 | 98% | 1g |
$1036 | 2024-07-23 | |
| abcr | AB270872-100mg |
3-Acetamido-4-nitrophenylboronic acid, 96%; . |
78887-37-3 | 96% | 100mg |
€586.00 | 2025-04-16 |
3-Acetamido-4-nitrophenylboronic acid Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
78887-37-3 (3-Acetamido-4-nitrophenylboronic acid) Related Products
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- 511249-20-0(Boronic acid, [3-[(2,4-dinitrophenyl)amino]phenyl]-)
- 99768-10-2(Boronic acid, [4-(acetylamino)-2-nitrophenyl]-)
- 78887-38-4(3-Acetamido-2-nitrophenylboronic acid)
- 548763-05-9(BORONIC ACID, [4-NITRO-3-[(1-OXO-2-PROPENYL)AMINO]PHENYL]-)
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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